3-(1,3-benzoxazol-2-ylthio)-N-(2-chlorophenyl)propanamide

• Molecular Formula: C16H13ClN2O2S
• Molecular Weight: 332.8 g/mol
• IUPAC Name: 3-(1,3-benzoxazol-2-ylsulfanyl)-N-(2-chlorophenyl)propanamide
• InChI: InChI=1S/C16H13ClN2O2S/c17-11-5-1-2-6-12(11)18-15(20)9-10-22-16-19-13-7-3-4-8-14(13)21-16/h1-8H,9-10H2,(H,18,20)
• InChI Key: JNAGOQMOGWXKLL-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)N=C(O2)SCCC(=O)NC3=CC=CC=C3Cl

Description

3-(1,3-benzoxazol-2-ylthio)-N-(2-chlorophenyl)propanamide, also known as BZTP, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. BZTP is a white solid that has a molecular weight of 342.85 g/mol and a melting point of 165-167°C.

Mechanism of Action

The mechanism of action of 3-(1,3-benzoxazol-2-ylthio)-N-(2-chlorophenyl)propanamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes in the body. In particular, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are involved in inflammation. This compound has also been shown to inhibit the activity of histone deacetylases (HDACs), enzymes that are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In particular, this compound has been shown to reduce inflammation and to have anti-cancer properties. This compound has also been shown to improve cognitive function and to have insecticidal properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(1,3-benzoxazol-2-ylthio)-N-(2-chlorophenyl)propanamide is its relatively simple synthesis method and high yields. This compound is also relatively stable and can be stored for long periods of time. However, one of the main limitations of this compound is its limited solubility in water, which can make it difficult to work with in certain experiments. This compound is also relatively expensive compared to other compounds that have similar properties.

Future Directions

There are several future directions for the study of 3-(1,3-benzoxazol-2-ylthio)-N-(2-chlorophenyl)propanamide. One area of research is the development of new therapeutic agents for Alzheimer's disease based on this compound. Another area of research is the development of new insecticides based on this compound. This compound also has potential applications in the field of material science, particularly in the development of OLEDs. Finally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields.

Synthesis Methods

The synthesis of 3-(1,3-benzoxazol-2-ylthio)-N-(2-chlorophenyl)propanamide can be achieved by reacting 2-chlorobenzonitrile with 2-mercaptobenzoxazole in the presence of potassium carbonate and dimethylformamide. The resulting intermediate is then reacted with 3-chloropropionyl chloride to produce this compound. The synthesis of this compound is relatively simple and can be achieved with high yields.

Scientific Research Applications

3-(1,3-benzoxazol-2-ylthio)-N-(2-chlorophenyl)propanamide has been studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, this compound has been shown to have anti-inflammatory and anti-cancer properties. It has also been studied for its potential use as a therapeutic agent for Alzheimer's disease. In agriculture, this compound has been shown to have insecticidal properties and can be used as a pesticide. In material science, this compound has been studied for its potential use in the development of organic light-emitting diodes (OLEDs).